Cas no 1805192-66-8 (2-(Bromomethyl)-3-(difluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)pyridine
• CAS No: 1805192-66-8
• MF: C₇H₆BrF₂N
• MW: 222.030047893524
• CID: 4846627
• Update Time: 2025-06-30

2-(Bromomethyl)-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H6BrF2N/c8-4-6-5(7(9)10)2-1-3-11-6/h1-3,7H,4H2
• InChI Key： FUCOGUAYCTYEEB-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)pyridine

2-(Bromomethyl)-3-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 2-(Bromomethyl)-3-(difluoromethyl)pyridine, identified by the CAS number 1805192-66-8, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule is characterized by its pyridine ring structure, which is a six-membered aromatic ring containing one nitrogen atom. The substituents on the pyridine ring include a bromomethyl group at the 2-position and a difluoromethyl group at the 3-position. These substituents confer unique electronic and steric properties to the molecule, making it a valuable compound in synthetic chemistry and drug discovery.

The synthesis of 2-(Bromomethyl)-3-(difluoromethyl)pyridine involves a series of well-established organic reactions. The starting material is typically pyridine, which undergoes substitution reactions to introduce the desired substituents. The bromomethyl group is introduced via alkylation, while the difluoromethyl group is added through a nucleophilic substitution or coupling reaction. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

One of the most promising applications of 2-(Bromomethyl)-3-(difluoromethyl)pyridine lies in its use as an intermediate in pharmaceutical chemistry. The compound serves as a versatile building block for constructing complex molecular architectures, particularly in the development of novel drug candidates. For instance, researchers have employed this compound as a key intermediate in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

In addition to its role in drug discovery, 2-(Bromomethyl)-3-(difluoromethyl)pyridine has found applications in agrochemicals and materials science. Its ability to act as a ligand in metal-catalyzed reactions has made it valuable in organometallic chemistry. Recent studies have highlighted its potential as a catalyst for cross-coupling reactions, which are essential in synthesizing advanced materials with tailored electronic properties.

The toxicological profile of 2-(Bromomethyl)-3-(difluoromethyl)pyridine has also been extensively studied to ensure its safe handling and use. According to recent research, the compound exhibits low acute toxicity when administered orally or dermally. However, prolonged exposure may cause mild irritation to the eyes and skin. These findings underscore the importance of adhering to standard safety protocols when working with this compound.

Looking ahead, ongoing research aims to explore new synthetic pathways for 2-(Bromomethyl)-3-(difluoromethyl)pyridine that are more environmentally friendly and scalable for industrial production. The integration of green chemistry principles into its synthesis could significantly reduce waste generation and energy consumption, aligning with global sustainability goals.

In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)pyridine (CAS No. 1805192-66-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in synthetic chemistry, pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new uses and improve its synthesis methods, this compound is poised to play an even more critical role in advancing scientific innovation.